Methyl 3-methylthieno[2,3-C]pyridine-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate derivatives involves sophisticated chemical processes, including C-C Pd-catalyzed Suzuki-Miyaura cross-coupling reactions. These methods facilitate the creation of novel functionalized compounds by coupling methyl 3-bromothieno[3,2-b]pyridine-2-carboxylate with various (hetero)aryl boronic acids or boronate salts under palladium catalysis (Silva et al., 2021).
Molecular Structure Analysis
The molecular structure of compounds within the methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate series is complex and has been elucidated using techniques such as X-ray crystallography. This method provides detailed insights into the arrangement of atoms within the molecule, revealing the intricacies of its three-dimensional structure (Çolak et al., 2021).
Chemical Reactions and Properties
Methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate undergoes various chemical reactions, including nucleophilic aromatic substitution (SNAr), which is a pivotal step in synthesizing 3-halo-2-(hetero)arylthieno[2,3-b]pyridines. This process is critical for modifying the compound's structure to achieve desired properties and functionalities (Begouin et al., 2013).
Scientific Research Applications
Application 1: Anti-Inflammatory Agents
- Summary of the Application: Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate was synthesized as part of a research program targeting novel molecules as potential anti-inflammatory agents . This was based on the reported anti-inflammatory activity of the structurally related molecule 3-isopropoxy-5-methoxy-N-(1H-1,2,3,4-tetraazol-5-yl)-1-benzothiophene-2-carboxamide .
- Methods of Application: The synthesis involved the reaction of methyl 2-chloronicotinoate and methyl thioglycolate in anhydrous DMF with potassium carbonate, followed by extraction with ethyl acetate .
- Results or Outcomes: The desired product was obtained as brown crystals with a yield of 60.0% .
Application 2: GRK2 Inhibitors
- Summary of the Application: Thieno[2,3-c]pyridine derivatives were prepared as potential inhibitors of the GRK2 kinase . GRK2 is a cytoplasmic protein that plays a pivotal role in the development and progression of cardiovascular diseases .
- Methods of Application: The synthesis of these derivatives was inspired by two X-ray structures of kinase-bound thieno[2,3-c]pyridines .
- Results or Outcomes: A hit compound bearing the thieno[2,3-c]pyridine moiety was identified, and a collection of potent and highly ligand-efficient inhibitors were prepared and characterized .
Future Directions
properties
IUPAC Name |
methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S/c1-6-7-3-4-11-5-8(7)14-9(6)10(12)13-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFXGWCKBBSUSCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C=CN=C2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50549611 | |
Record name | Methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50549611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-methylthieno[2,3-C]pyridine-2-carboxylate | |
CAS RN |
111043-08-4 | |
Record name | Methyl 3-methylthieno[2,3-c]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50549611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 3-METHYLTHIENO[2,3-C]PYRIDINE-2-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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